11-Nor-Δ9-Tetrahydro Cannabinol-9-carboxylic Acid
Overview
Description
11-Nor-9-carboxy-THC is the primary secondary metabolite of tetrahydrocannabinol (THC) . It forms in the body after cannabis consumption. Unlike THC, which produces psychoactive effects, 11-nor-9-carboxy-THC is not psychoactive. It serves as a marker for cannabis use and is commonly tested in blood or urine samples .
Synthesis Analysis
The synthesis of 11-nor-9-carboxy-THC primarily occurs through oxidation of the active metabolite 11-hydroxy-THC (11-OH-THC) by liver enzymes. Subsequently, it undergoes further metabolism, including conjugation with glucuronide. This process yields a water-soluble compound that can be more easily excreted by the body .
properties
CAS RN |
96912-65-1 |
|---|---|
Product Name |
11-Nor-Δ9-Tetrahydro Cannabinol-9-carboxylic Acid |
Molecular Formula |
C19H24O4 |
Molecular Weight |
316.397 |
IUPAC Name |
(6aR,10aR)-1-hydroxy-6,6-dimethyl-3-propyl-6a,7,8,10a-tetrahydrobenzo[c]chromene-9-carboxylic acid |
InChI |
InChI=1S/C19H24O4/c1-4-5-11-8-15(20)17-13-10-12(18(21)22)6-7-14(13)19(2,3)23-16(17)9-11/h8-10,13-14,20H,4-7H2,1-3H3,(H,21,22)/t13-,14-/m1/s1 |
InChI Key |
BTTRWQMCLAXICU-ZIAGYGMSSA-N |
SMILES |
CCCC1=CC2=C(C3C=C(CCC3C(O2)(C)C)C(=O)O)C(=C1)O |
synonyms |
(6aR,10aR)-6a,7,8,10a-Tetrahydro-1-hydroxy-6,6-dimethyl-3-propyl-6H-Dibenzo[b,d]pyran-9-carboxylic Acid; _x000B_(6aR-trans)-6a,7,8,10a-Tetrahydro-1-hydroxy-6,6-dimethyl-3-propyl-6H-Dibenzo[b,d]pyran-9-carboxylic Acid |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1H-Azeto[1,2-a]pyrrolo[3,4-c]pyrrole](/img/structure/B569218.png)
![3-[2-(Trifluoromethyl)phenyl]prop-2-enal](/img/structure/B569224.png)
